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Compound Focus: Isononyl alcohol

CAS No.: 2430-22-0

Cat. No.: S602932

Chemical Profile and Primary Applications

Isononyl Alcohol (INA), also known as isononanol, is a nine-carbon, branched-chain primary alcohol
(C9H200) [1] [2]. It is characterized by its clear, colorless appearance, mild odor, and high boiling point [1].
Its chemical structure provides stability and compatibility with many formulations, making it a versatile

intermediate [1].

The table below summarizes its core applications:

Application . . L
P Primary Function Example Derivatives End-Use Products
Plasticizers Imparts flexibility and Diisononyl phthalate (DINP), Automotive interiors,
[3] durability to plastics, Diisononyl adipate (DINA), wires & cables,
especially PVC [4]. Diisononyl cyclohexanoate flooring, construction
(DINCH), Triisononyl trimellitate materials [3] [4].
(TINTM) [3] [5] [6].
Surfactants Provides wetting, Multibranched alcohol polyether Industrial & household
[711[3] foaming, cleaning, and  nonionic surfactants (e.g., cleaners, shampoos,
emulsifying properties C9P1En, C9B1EN) [7]. body washes,
[1] [7]. degreasers [1] [3].
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Application
Area

Lubricants &
Additives [1]
(4]

Primary Function

Intermediate or
additive enhancing
stability and reducing

Example Derivatives

Various esters [1].

End-Use Products

Machinery and
automotive engine
lubricants [4].

wear [4].

Enhances adhesion, Automotive finishes,
durability, and
resistance to

Coatings &
Paints [1] [4]

Not specified in sources.
outdoor infrastructure
coatings [4].
environmental stress

[4].

Quantitative Performance Data in Surfactant
Applications

Recent research focuses on enhancing INA's properties for surfactants. A 2025 study synthesized "isononyl-
extended multibranched alcohol polyether nonionic surfactants” (C9P1En and C9B1En) by grafting
Propylene Oxide (PO) or Butylene Oxide (BO) to the INA chain, followed by ethoxylation [7]. The
performance data of these advanced surfactants compared to standard INA surfactant (C9En) is summarized

below:

Extended INA
Standard INA

Surfactant Property Surfactant Significance
Surfactant (C9E6)
(C9B1E6)
Surface Tension at Higher Lower [7] Indicates more efficient

CMC (Ycmce)

Wetting Time (on
hydrophobic surface)

Defoaming
Performance

Initial contact
angle: 80°

~50.1% foam
volume after 30s

Initial contact
angle: 54° [7]

<0.1% foam
volume after 30s

reduction of surface tension.

Enables much more rapid
wetting of surfaces.

Crucial for applications where
foam persistence is
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Extended INA
Standard INA

Surfactant Property Surfactant Significance
Surfactant (C9EG6) (COBIES)

[7] undesirable.

Experimental Protocols

Protocol 1: Synthesis of Diisononyl Phthalate (DINP) Plasticizer

This protocol outlines a modern, titanium-catalyzed method for producing DINP, adapted from industrial

processes [6].

1. Reaction Principle The synthesis is a two-step esterification:

e Step 1 (Monoesterification): Phthalic anhydride (PA) reacts with one molecule of INA to form mono-
isononyl phthalate. This step is exothermic and occurs spontaneously upon heating.

¢ Step 2 (Diesterification): The monoester reacts with a second INA molecule to form DINP. This step
is reversible and requires a catalyst and higher temperature to proceed to completion [6].

2. Materials and Equipment

¢ Reactants: Phthalic anhydride (PA), Isononyl Alcohol (INA)

e Catalyst: Solid titanium-based compound (e.g., Tetra-isopropyl titanate)

e Equipment: Reaction vessel with heating mantle, stirrer, temperature controller, vacuum distillation
setup, decolorizing column (e.g., with activated carbon), filtration unit [6].

3. Step-by-Step Procedure

e Step 1: Monoester Formation
o Charge the reactor with 1 part phthalic anhydride and 3-4 parts isononyl alcohol (molar
excess to drive complete reaction).
o Heat the mixture with stirring. The monoester will form spontaneously as the temperature rises
to around 120°C [6].
e Step 2: Catalyst Addition & Diesterification
o At a temperature of 150-180°C, add 0.001-0.002 parts (by weight relative to reactants) of the
titanium-based composite catalyst.
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o Raise the temperature to 225-235°C and maintain it for 2-3 hours to ensure complete
conversion to the diester (DINP) [6].
o Step 3: Removal of Excess Alcohol
o Cool the reaction mixture to 190-195°C.

o Apply vacuum distillation to remove and recover unreacted isononyl alcohol, leaving behind
crude DINP [6].
e Step 4: Purification

o The crude DINP is passed through a decolorizing treatment (e.g., with activated carbon) to
improve color stability.

o The product is filtered to obtain pure DINP with a typical esterification conversion rate of >99%

[6].

The following workflow diagram illustrates the DINP production process:
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Protocol 2: Synthesis of Isononyl-Extended Multibranched

Surfactants

This protocol is based on a 2025 research publication for creating high-performance nonionic surfactants [7].

1. Reaction Principle The synthesis involves two key stages:

e Stage 1 (Hydrophobic Tail Extension): Grafting one molecule of Propylene Oxide (PO) or Butylene

Oxide (BO) onto Isononanol (C9-OH) to create an extended multibranched alcohol (C9P1-OH or
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C9B1-OH).
e Stage 2 (Ethoxylation): Reacting the extended alcohol with Ethylene Oxide (EO) to form the final
polyether surfactant (COP1En or CO9B1En, where 'n' is the number of EO units) [7].

2. Materials

Starting Material: Isononanol (C9-OH)

Reagents: Propylene Oxide (PO), Butylene Oxide (BO), Ethylene Oxide (EO)

Catalysts: Appropriate catalysts for alkoxylation reactions (specific catalysts not detailed in source).
Analytical Equipment: FT-IR Spectrometer, 1H NMR Spectrometer [7].

3. Step-by-Step Procedure

e Stage 1: Synthesis of Extended Alcohol (C9P1-OH or C9B1-OH)
o React Isononanol with one equivalent of either Propylene Oxide or Butylene Oxide under
controlled conditions.
o Purify the product to achieve high purity (>95% for CO9P1-OH and >97% for C9B1-OH, as
reported) [7].
e Stage 2: Ethoxylation to Final Surfactant
o React the extended alcohol (C9P1-OH or C9B1-OH) with 'n" moles of Ethylene Oxide.
o This forms the nonionic surfactant series C9P1En or C9B1En [7].
e Confirmation and Characterization
o Confirm the chemical structure of the synthesized surfactants using Fourier-transform
infrared (FT-IR) spectroscopy and 1H NMR [7].
o Systemically investigate surfactant properties like surface tension, wettability, and defoaming
performance [7].

The synthesis pathway for these advanced surfactants is shown below:
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Technical and Regulatory Considerations

For researchers and developers, several technical and regulatory factors are crucial when working with INA:

e Sustainability Trends: The market is shifting towards bio-based INA alternatives and more
sustainable production methods. The licensed LP Oxo Technology by Dow and Johnson Matthey,
for instance, requires a smaller manufacturing footprint and less energy [1] [5] [8].

¢ Regulatory Compliance: INA is well-positioned to meet evolving health and environmental
regulations for downstream applications, such as those for plasticizers [3] [5]. In North America,
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compliance with frameworks like the EPA's TSCA and FDA regulations for personal care ingredients
is critical [9].

¢ Performance Optimization: The branching of INA's carbon chain is key to its performance. As
demonstrated in surfactant research, strategic extension of this branched chain can significantly
enhance properties like wetting and defoaming, offering a pathway for tailor-made high-performance
materials [7].

Conclusion

Isononyl alcohol remains a foundational chemical intermediate whose utility is being expanded through
innovation. Its primary role in manufacturing durable plasticizers and effective surfactants is well-
established. Current research and development are focused on pushing the boundaries of its performance
through molecular engineering and improving its environmental profile via greener production technologies,

making it a compound of enduring importance in industrial chemistry.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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